5-chloro-N-(4-ethoxyphenyl)-2-(ethylthio)pyrimidine-4-carboxamide
Description
5-Chloro-N-(4-ethoxyphenyl)-2-(ethylthio)pyrimidine-4-carboxamide is a pyrimidine derivative characterized by a chloro substituent at position 5, an ethylthio group at position 2, and a 4-ethoxyphenyl carboxamide moiety at position 4. Pyrimidine-based compounds are widely studied for their antimicrobial, anticancer, and immunomodulatory properties due to their structural mimicry of nucleic acid bases .
Properties
IUPAC Name |
5-chloro-N-(4-ethoxyphenyl)-2-ethylsulfanylpyrimidine-4-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClN3O2S/c1-3-21-11-7-5-10(6-8-11)18-14(20)13-12(16)9-17-15(19-13)22-4-2/h5-9H,3-4H2,1-2H3,(H,18,20) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGERVMYJALMHGH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=NC(=NC=C2Cl)SCC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClN3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
<0.2 [ug/mL] (The mean of the results at pH 7.4) | |
| Record name | SID49649682 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Comparison with Similar Compounds
Comparison with Structurally Similar Pyrimidine Carboxamides
The biological activity and physicochemical properties of pyrimidine derivatives are highly dependent on substituent patterns. Below is a comparative analysis with key analogs:
Table 1: Structural and Functional Comparison of Pyrimidine Carboxamides
Substituent Effects on Antimicrobial Activity
- C-2 Substituents: Ethylthio vs. Benzylsulfanyl: Ethylthio groups (as in the target compound) may offer moderate electron-donating effects, while bulkier 4-fluorobenzylsulfanyl groups () could enhance steric interactions with microbial enzymes . Sulfonyl vs.
- Phenyl Ring Substituents: 4-Ethoxy vs. 4-Chlorobenzyl (): Chlorine’s electron-withdrawing nature may improve antibacterial activity by stabilizing charge-transfer interactions .
Conformational and Crystallographic Insights
- The dihedral angles between the pyrimidine ring and aryl substituents (e.g., 12.8° in ) influence molecular rigidity and target binding. The target compound’s 4-ethoxyphenyl group may adopt a similar planar conformation, optimizing π-π stacking with microbial DNA or enzymes .
- Intramolecular hydrogen bonds (e.g., N–H⋯N in ) stabilize active conformations. The absence of such bonds in the target compound suggests reliance on hydrophobic interactions .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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